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Compound of Interest

Compound Name: 5-Methylazepan-4-ol hydrochloride

Cat. No.: B8025379

Get Quote

Executive Summary & Strategic Value
1-Methylazepan-4-one hydrochloride (CAS: 19869-42-2) is a critical seven-membered

heterocyclic building block.[1] It serves as a homologue to tropinone and is a privileged scaffold

in the synthesis of CNS-active agents (e.g., antihistamines, serotonin antagonists) and kinase

inhibitors (e.g., Balanol analogues).

While the hydrochloride salt offers superior shelf-stability compared to the volatile and

oxidation-prone free base, it presents a "solubility-reactivity paradox" in synthesis.[1] The salt is

insoluble in the ether/THF conditions required for organometallics and acidic enough to quench

nucleophiles.

This guide provides field-proven protocols to navigate these challenges, focusing on Reductive

Amination (library synthesis) and Grignard Addition (core diversification), ensuring high

reproducibility and yield.
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Property Data Notes

IUPAC Name
1-Methylazepan-4-one

hydrochloride

CAS Number 19869-42-2

Formula C₇H₁₃NO[1][2] · HCl

MW 163.65 g/mol Free base MW: 127.19

Appearance
White to off-white crystalline

solid
Hygroscopic

Solubility Water, Methanol, DMSO Insoluble in Et₂O, Hexanes

Acidity pH ~4-5 (10% aq.[1] solution)
Protonated tertiary amine (pKₐ

~10)

The "Salt Decision" Matrix
The critical first step in any workflow involving this reagent is determining whether to use the

salt directly or isolate the free base.
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Starting Material:
1-Methylazepan-4-one HCl

Identify Reaction Class

Acid-Tolerant / Buffered
(e.g., Reductive Amination)

 Mild Conditions

Base-Sensitive / Organometallic
(e.g., Grignard, Wittig)

 Strong Nucleophiles

Direct Use + Buffer
(Add DIPEA/TEA in situ)

Mandatory Free-Basing
(DCM/NaOH Extraction)

Proceed to Protocol A Proceed to Protocol B

Click to download full resolution via product page

Figure 1: Decision matrix for handling 1-Methylazepan-4-one HCl based on downstream

chemistry.

Protocol A: Reductive Amination (Direct Method)
Application: Synthesis of secondary/tertiary amines for SAR libraries. Rationale: The in situ

neutralization method avoids the instability of the free base oil. We utilize Sodium

Triacetoxyborohydride (STAB) for its selectivity toward imines over ketones.[1]

Reagents
1-Methylazepan-4-one HCl (1.0 equiv)[1]

Amine partner (1.1 equiv)[1]

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]
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DIPEA (N,N-Diisopropylethylamine) (1.0 equiv)[1]

Acetic Acid (AcOH) (1.0 equiv, catalytic promoter)[3]

Solvent: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)[1]

Step-by-Step Methodology
Salt Neutralization (In Situ):

To a reaction vial, add 1-Methylazepan-4-one HCl (1.0 equiv) and DCE (0.2 M

concentration).

Add DIPEA (1.0 equiv) and stir for 10 minutes. Observation: The suspension may not fully

clear, but the free base is being liberated into solution.

Imine Formation:

Add the amine partner (1.1 equiv) and Acetic Acid (1.0 equiv).

Stir at Room Temperature (RT) for 1–2 hours.

Self-Validating Checkpoint: Pull a 50 µL aliquot. Run LCMS. Look for the imine mass

[M+H]⁺ = (MW_ketone + MW_amine - 18).[1] If only ketone is present, heat to 40°C or add

4Å molecular sieves.

Reduction:

Cool the mixture to 0°C (ice bath).

Add STAB (1.5 equiv) portion-wise to control mild exotherm.[1]

Allow to warm to RT and stir overnight (12–16 h).

Quench & Workup:

Quench with saturated aq.[1] NaHCO₃ (gas evolution will occur).[1]

Extract with DCM (3x).[1]
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Dry organics over Na₂SO₄ and concentrate.[4]

Troubleshooting:

Low Conversion: If the amine partner is sterically hindered, switch from STAB to NaCNBH₃

(stronger, toxic) in MeOH, but ensure pH is adjusted to ~6.

Polyamination: Use a larger excess of the amine partner if the product is a secondary amine

to prevent tertiary amine formation.

Protocol B: Grignard Addition (Via Free Base)
Application: Introduction of aryl/alkyl groups to form tertiary alcohols (common in receptor

modulators).[1] Rationale: The HCl salt will instantly protonate and destroy 1 equivalent of

Grignard reagent. The free base must be isolated immediately prior to use to prevent

dimerization/oxidation.

Reagents
1-Methylazepan-4-one HCl[1][5][6]

Grignard Reagent (R-MgBr, 1.5–2.0 equiv)[1]

Solvents: DCM (for extraction), Anhydrous THF (for reaction)

Base: 1N NaOH or sat.[1] Na₂CO₃

Step-by-Step Methodology
Phase 1: Isolation of Free Base (The "Fresh" Rule)

Dissolve the HCl salt in a minimum amount of water.

Basify to pH >10 using 1N NaOH. Observation: The solution will turn cloudy/oily.

Extract immediately with DCM (3x).[1]

Dry combined organics over MgSO₄ (avoid acidic silica).[1]

Concentrate under reduced pressure at <30°C.
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Critical Step: Azeotrope the resulting oil twice with anhydrous THF to remove trace water.

Proceed immediately to Phase 2.

Phase 2: Nucleophilic Addition
Setup: Dissolve the fresh free base oil in Anhydrous THF (0.5 M) under Nitrogen/Argon.

Cooling: Cool the solution to -78°C (Acetone/Dry Ice). Causality: Low temperature prevents

enolization of the ketone and side-reactions at the tertiary amine.

Addition: Add Grignard reagent dropwise over 20 minutes.

Equilibration: Stir at -78°C for 1 hour, then slowly warm to 0°C.

Quench: Pour the reaction mixture into cold saturated NH₄Cl solution.

Purification: Extract with EtOAc. The tertiary alcohol product is often more polar; purify via

column chromatography (DCM/MeOH/NH₃ gradient).

Analytical Quality Control
To ensure scientific integrity, verify the product using these specific markers:
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Technique Marker
Expectation
(Success)

Expectation
(Failure/Impurity)

¹H NMR
C4-H (Geminal to

OH/Amine)

Reductive Amination:

Multiplet at ~2.8–3.5

ppm.[1] Grignard:

Disappearance of

alpha-protons of

ketone (~2.5 ppm).[1]

Sharp singlet at ~2.4

ppm (N-Me) indicates

unreacted starting

material.[1]

IR C=O Stretch

Disappearance of

strong band at

~1700–1710 cm⁻¹.[1]

Persistence of 1710

cm⁻¹ band.[1]

LCMS [M+H]⁺

Mass shift

corresponding to

product.

Mass of 128 (Free

base) or hydrolysis

products.

Visualizing the Reductive Amination Workflow

Start:
Azepanone HCl + Amine

1. Neutralization
(DIPEA/DCE)

2. Imine Formation
(AcOH, 1-2h)

 Free Base Gen QC Check:
LCMS for Imine? No (Add Sieves/Heat)

3. Reduction
(STAB, 0°C -> RT)

 Yes 4. Workup
(NaHCO3 Quench)

Click to download full resolution via product page

Figure 2: Workflow for the reductive amination of 1-Methylazepan-4-one HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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